2-((3-(4-chlorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C22H21ClF2N4OS/c1-29-10-8-22(9-11-29)27-20(14-2-4-15(23)5-3-14)21(28-22)31-13-19(30)26-18-12-16(24)6-7-17(18)25/h2-7,12H,8-11,13H2,1H3,(H,26,30)
• InChI Key: YEDCWJQJAFQJOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=CC(=C3)F)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClF2N4OS
• Molecular Weight: 462.9 g/mol

Description

2-((3-(4-chlorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H21ClF2N4OS and its molecular weight is 462.94. The purity is usually 95%.
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Scientific Research Applications

High-Affinity Ligands for Receptors

Compounds similar to the one mentioned have been developed as high-affinity ligands for specific human receptors such as the ORL1 (orphanin FQ/nociceptin) receptor. These compounds exhibit significant selectivity and agonistic properties in biochemical assays, suggesting potential applications in studying receptor functions and developing therapeutics targeting these pathways (Röver et al., 2000).

Precursors for Heterocyclic Compounds

Research has also focused on developing precursors like difluoro(trimethylsilyl)acetamides for synthesizing heterocyclic compounds such as 3,3-difluoroazetidinones. These chemical reactions highlight the utility of such compounds in organic chemistry for creating new molecules with potential pharmacological activities (Bordeau et al., 2006).

Antiviral and Antibacterial Agents

Spirothiazolidinone derivatives, with structural similarities, have been synthesized and evaluated for their antiviral activities against influenza A/H3N2 virus and human coronavirus 229E. These studies indicate the potential of such compounds in developing new antiviral agents (Apaydın et al., 2020).

Inhibitors of Enzymes

Another field of application is the synthesis of novel triazole compounds containing a thioamide group, which have been evaluated for their antifungal and plant growth regulating activities. This research demonstrates the compound's role in inhibiting biological processes that could be leveraged in agricultural sciences or antifungal drug development (Li Fa-qian et al., 2005).